2-Ethynyl-1,3-difluorobenzene
Overview
Description
2-Ethynyl-1,3-difluorobenzene is a chemical compound with the molecular formula C8H4F2. It has a molecular weight of 138.12 . The compound is a solid at room temperature and has a melting point between 31-35°C . The IUPAC name for this compound is 2-ethynyl-1,3-difluorobenzene .
Molecular Structure Analysis
The molecular structure of 2-Ethynyl-1,3-difluorobenzene can be represented by the SMILES stringC#CC(C(F)=CC=C1)=C1F . The InChI code for this compound is 1S/C8H4F2/c1-2-6-7(9)4-3-5-8(6)10/h1,3-5H . Physical And Chemical Properties Analysis
2-Ethynyl-1,3-difluorobenzene is a solid at room temperature . It has a melting point between 31-35°C .Scientific Research Applications
Fluorination of 1,3-Dicarbonyl Compounds
2-Ethynyl-1,3-difluorobenzene is involved in the fluorination of 1,3-dicarbonyl compounds. This process uses aqueous hydrofluoric acid and iodosylbenzene, leading to the production of fluorinated products like ethyl 2-fluoro-2-benzolyacetate. This method is noted for its simplicity, practicality, and high yield, making it significant in synthetic organic chemistry (Kitamura et al., 2011).
Generation of Radical Cations
Research shows that 2-Ethynyl-1,3-difluorobenzene is used in the generation of distonic o-, m-, and p-benzyne radical cations through a novel photolysis reaction. This process involves the formation of radical cations from Mg+-difluorobenzene complexes and has potential applications in the study of radical ions in chemistry (Haichuan Liu et al., 2002).
Host–Guest Interactions
In a study of 1-ethynyl-3-hydroxybenzene, which is structurally related to 2-Ethynyl-1,3-difluorobenzene, researchers discovered unexpected host–guest interactions. This study highlights the significance of such compounds in forming complex crystalline structures with potential applications in materials science (Schmittel et al., 2001).
Electrochemical Fluorination
Electrochemical fluorination studies of di- and tri-fluorobenzenes, closely related to 2-Ethynyl-1,3-difluorobenzene, demonstrate their use in obtaining fluorinated cyclohexadienes. This process is significant for synthesizing various fluorinated organic compounds (Momota et al., 1994).
Aromatic Nucleophilic Substitution
Research on difluorobenzenes in reactions with Me2EM reagents, which include 1,3-difluorobenzene, a compound structurally similar to 2-Ethynyl-1,3-difluorobenzene, highlights its application in aromatic nucleophilic substitution. This study offers insights into the reactivity of fluorinated aromatic compounds in organic synthesis (Goryunov et al., 2010).
Safety And Hazards
properties
IUPAC Name |
2-ethynyl-1,3-difluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F2/c1-2-6-7(9)4-3-5-8(6)10/h1,3-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIFLARAADMSAQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=C(C=CC=C1F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70663681 |
Source
|
| Record name | 2-Ethynyl-1,3-difluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70663681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethynyl-1,3-difluorobenzene | |
CAS RN |
381723-16-6 |
Source
|
| Record name | 2-Ethynyl-1,3-difluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70663681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethynyl-1,3-difluorobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(2,2,2-Trifluoroethyl)sulfamoyl]benzene-1-sulfonyl chloride](/img/structure/B1521017.png)
amine](/img/structure/B1521021.png)
![5-Bromo-6-cyclopropyl-1H-pyrazolo[3,4-b]pyridin-3-amine](/img/structure/B1521033.png)
![2-Chloro-5-[(methylsulfonyl)amino]benzoic acid](/img/structure/B1521038.png)
